ethyl {2-bromo-6-ethoxy-4-[(Z)-(3-methyl-5-oxo-1-phenyl-1,5-dihydro-4H-pyrazol-4-ylidene)methyl]phenoxy}acetate

• Molecular Formula: C23H23BrN2O5
• Molecular Weight: 487.3 g/mol
• IUPAC Name: ethyl 2-[2-bromo-6-ethoxy-4-[(Z)-(3-methyl-5-oxo-1-phenylpyrazol-4-ylidene)methyl]phenoxy]acetate
• InChI: InChI=1S/C23H23BrN2O5/c1-4-29-20-13-16(12-19(24)22(20)31-14-21(27)30-5-2)11-18-15(3)25-26(23(18)28)17-9-7-6-8-10-17/h6-13H,4-5,14H2,1-3H3/b18-11-
• InChI Key: RWMMPUHEEIJNIK-WQRHYEAKSA-N
• Isomeric SMILES: CCOC1=C(C(=CC(=C1)/C=C\2/C(=NN(C2=O)C3=CC=CC=C3)C)Br)OCC(=O)OCC
• SMILES: CCOC1=C(C(=CC(=C1)C=C2C(=NN(C2=O)C3=CC=CC=C3)C)Br)OCC(=O)OCC

Description

Ethyl {2-bromo-6-ethoxy-4-[(Z)-(3-methyl-5-oxo-1-phenyl-1,5-dihydro-4H-pyrazol-4-ylidene)methyl]phenoxy}acetate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug development.

Scientific Research Applications

Ethyl {2-bromo-6-ethoxy-4-[(Z)-(3-methyl-5-oxo-1-phenyl-1,5-dihydro-4H-pyrazol-4-ylidene)methyl]phenoxy}acetate has been studied for its potential applications in drug development. It has been shown to exhibit anti-inflammatory, analgesic, and anti-tumor properties. Additionally, it has been investigated for its potential use as a photosensitizer in photodynamic therapy.

Mechanism of Action

The mechanism of action of ethyl {2-bromo-6-ethoxy-4-[(Z)-(3-methyl-5-oxo-1-phenyl-1,5-dihydro-4H-pyrazol-4-ylidene)methyl]phenoxy}acetate is not fully understood. However, studies have suggested that it may exert its anti-inflammatory and analgesic effects by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins. It may also induce apoptosis in tumor cells by activating the intrinsic pathway of apoptosis.
Biochemical and Physiological Effects:
Studies have shown that this compound can reduce inflammation and pain in animal models of arthritis and other inflammatory conditions. It has also been shown to inhibit the growth of tumor cells in vitro and in vivo. However, further studies are needed to fully understand its biochemical and physiological effects.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl {2-bromo-6-ethoxy-4-[(Z)-(3-methyl-5-oxo-1-phenyl-1,5-dihydro-4H-pyrazol-4-ylidene)methyl]phenoxy}acetate in lab experiments is its potential as a photosensitizer in photodynamic therapy. Additionally, its anti-inflammatory and analgesic properties make it a promising candidate for the development of new anti-inflammatory and pain-relieving drugs. However, its mechanism of action is not fully understood, and further studies are needed to determine its safety and efficacy.

Future Directions

There are several future directions for research on ethyl {2-bromo-6-ethoxy-4-[(Z)-(3-methyl-5-oxo-1-phenyl-1,5-dihydro-4H-pyrazol-4-ylidene)methyl]phenoxy}acetate. One area of interest is its potential as a treatment for cancer. Studies have shown that it can inhibit the growth of tumor cells, and further research is needed to determine its efficacy in animal models and humans. Additionally, its anti-inflammatory and analgesic properties make it a promising candidate for the development of new anti-inflammatory and pain-relieving drugs. Finally, further studies are needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of ethyl {2-bromo-6-ethoxy-4-[(Z)-(3-methyl-5-oxo-1-phenyl-1,5-dihydro-4H-pyrazol-4-ylidene)methyl]phenoxy}acetate involves the reaction of 2-bromo-6-ethoxyphenol with ethyl 4-chloro-3-oxobutanoate in the presence of a base. The resulting intermediate is then reacted with (3-methyl-5-oxo-1-phenyl-1,5-dihydro-4H-pyrazol-4-yl)methanol to yield the final product.